Prasugrel-d4
Description
Stable isotope labeled (deuterated) internal standard for Prasugrel
Scientific Research Applications
Pharmacokinetics and Metabolism
Prasugrel, a potent inhibitor of platelet aggregation, undergoes rapid absorption and metabolism in the human body. After administration, prasugrel is quickly transformed into its active metabolite, R-138727. This metabolite is further processed through S-methylation and conjugation with cysteine, showcasing the drug's complex metabolic pathway. Notably, a substantial portion of the administered dose is excreted through urine and feces, underlining its systemic distribution and elimination mechanisms (Farid et al., 2007).
Platelet Inhibition Efficacy
Prasugrel demonstrates significant platelet inhibition, surpassing that of clopidogrel, especially in patients with conditions like stable coronary artery disease. This pronounced effect is evident through various markers of platelet activation and the formation of platelet-monocyte aggregates. The implications of this potent platelet inhibition suggest potential benefits in reducing cardiovascular events across various patient populations (Braun et al., 2008).
Impact on Special Populations
Research indicates that prasugrel has a particular influence on populations with specific conditions, such as sickle cell disease. It effectively reduces biomarkers of platelet activation and coagulation in these patients, shedding light on its potential therapeutic applications beyond traditional patient groups. This adaptation of prasugrel's effects in distinct populations highlights its versatile therapeutic potential (Jakubowski et al., 2014).
properties
Product Name |
Prasugrel-d4 |
|---|---|
Molecular Formula |
C20H16D4FNO3S |
Molecular Weight |
377.47 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
